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Executive Summary

1-Chlorohexane (CAS 544-10-5) is a primary alkyl halide serving as a critical lipophilic building
block in organic synthesis and pharmaceutical development. Distinguished by its linear six-
carbon chain and terminal chlorine atom, it functions primarily as an alkylating agent and a
precursor for organometallic reagents (specifically hexylmagnesium chloride). Its utility extends
into the synthesis of surfactants, agrochemicals, and pharmaceutical intermediates where the
introduction of a hexyl moiety modulates bioavailability and lipophilicity. This guide provides a
rigorous technical analysis of its physicochemical properties, synthetic protocols, and reactivity
profiles, grounded in self-validating experimental logic.

Chemical Identity & Structural Analysis

1-Chlorohexane is a straight-chain chloroalkane. The terminal chlorine atom creates a
permanent dipole, activating the C1 position for nucleophilic attack, while the lipophilic hexyl tail
dictates its solubility profile and interaction with hydrophobic pockets in biological targets.

Table 1: Chemical Identity
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Parameter Detail
CAS Number 544-10-5
IUPAC Name 1-Chlorohexane

Molecular Formula

Molecular Weight 120.62 g/mol
SMILES ccccececcl
InChl Key MLRVZFYXUZQSRU-UHFFFAOYSA-N

Figure 1: Molecular Connectivity & Functional Logic
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Figure 1: Functional connectivity of 1-Chlorohexane showing the reactive electrophilic center.

Click to download full resolution via product page

Physicochemical Profile

Accurate physical data is essential for process design, particularly for distillation and phase
separation during workup.

Table 2: Key Physicochemical Properties
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Property Value Context for Application

High enough for refluxing
Boiling Point 133-135°C lower boiling solvents; requires

vacuum for efficient distillation.

Liquid across all standard

Melting Point -94 °C )
reaction temperatures.[1][2]
Less dense than water; forms
Density 0.878 g/mL (25 °C) the upper layer during
aqueous extraction.
) Used for purity verification
Refractive Index 1.420

post-distillation.

Compatible with standard
N Water: InsolubleEthanol, Ether: ) ] )
Solubility organic reaction media (THF,

Miscible
Et20, DCM).

Synthetic Pathways & Production

The industrial and laboratory standard for synthesizing 1-chlorohexane involves the
nucleophilic substitution of 1-hexanol. While HCI/ZnCI2 (Lucas reagent conditions) can be
used, the Thionyl Chloride (

) method is preferred for high purity and simplified purification, as the byproducts (
and

) are gases.

Mechanism: Nucleophilic Substitution ()

The reaction proceeds via the formation of an alkyl chlorosulfite intermediate. In the presence
of a base (like pyridine), the mechanism is strictly

, resulting in inversion of configuration (irrelevant for achiral 1-hexanol but mechanistically
important).

Experimental Protocol: Synthesis from 1-Hexanol
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Reference Grounding: Vogel's Textbook of Practical Organic Chemistry [1]
Reagents:

e 1-Hexanol (1.0 eq)[3]

e Thionyl Chloride (1.2 eq)

e Pyridine (catalytic, optional)

Step-by-Step Methodology:

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, a pressure-equalizing
addition funnel, and a gas trap (to neutralize HCI/SO2 evolution).

o Addition: Charge 1-hexanol into the flask. Cool to 0°C. Add thionyl chloride dropwise over 1
hour. Caution: Exothermic reaction with gas evolution.

o Reflux: Once addition is complete, heat the mixture to reflux (approx. 80-90°C) for 2—4 hours

until gas evolution ceases.
o Workup:
o Cool the mixture to room temperature.
o Pour into ice water to quench excess thionyl chloride.
o Separate the organic layer (Upper layer).
o Wash with 10%
(to remove residual acid) followed by brine.
 Purification: Dry over anhydrous
, filter, and fractionally distill. Collect the fraction boiling at 133-135 °C.

Figure 2: Synthesis Workflow
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Figure 2: Step-by-step synthesis workflow for 1-Chlorohexane via Thionyl Chloride.

Click to download full resolution via product page

Reactivity & Applications in Drug Development

1-Chlorohexane is moderately reactive.[4] The C-CI bond dissociation energy (~81 kcal/mol)
requires activation for substitution, typically via strong nucleophiles or metal insertion.

Grignard Reagent Preparation

The most critical application in pharma is the formation of Hexylmagnesium Chloride, a
nucleophilic alkylating agent used to introduce the hexyl chain into ketones, aldehydes, or

epoxides.
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Protocol Validation: Initiation of the Grignard reaction with alkyl chlorides can be sluggish
compared to bromides.

 Activator: lodine (

) or 1,2-Dibromoethane is required to clean the Mg surface.

e Solvent: Anhydrous THF is preferred over diethyl ether to stabilize the Grignard species via
coordination.

N-Alkylation (Amine Synthesis)

Used to synthesize secondary/tertiary amines (e.g., surfactants or active pharmaceutical
ingredients).

o Conditions: Requires excess amine or a base (
) to scavenge the HCI byproduct.

Figure 3: Reactivity Network
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Figure 3: Primary reactivity pathways for 1-Chlorohexane in organic synthesis.
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Safety, Toxicology & Handling

GHS Classification:
o Flammable Liquid (Category 3): Flash point ~27 °C. Vapors can travel to ignition sources.

o Skin/Eye Irritation (Category 2): Defatting agent; causes dermatitis upon prolonged
exposure.

e Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[5][4]
Handling Protocol:

e Engineering Controls: Use only in a chemical fume hood. Ground all containers during
transfer to prevent static discharge.

e PPE: Nitrile gloves (breakthrough time > 4 hours), safety goggles, and flame-retardant lab
coat.

» Storage: Store in a cool, dry, well-ventilated area away from oxidizing agents and strong
bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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